Cas no 3588-76-9 (4-Amino-3-hydroxybenzenesulfonamide (may contain up to 20% inorganics))

4-Amino-3-hydroxybenzenesulfonamide (may contain up to 20% inorganics) structure
3588-76-9 structure
Product Name:4-Amino-3-hydroxybenzenesulfonamide (may contain up to 20% inorganics)
CAS No:3588-76-9
MF:C6H8N2O3S
MW:188.204319953918
MDL:MFCD00466318
CID:314646
PubChem ID:77139
Update Time:2025-04-19

4-Amino-3-hydroxybenzenesulfonamide (may contain up to 20% inorganics) Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-hydroxybenzenesulfonamide
    • 2-AMINOPHENOL-4-SULFONAMIDE
    • 2-AMINOPHENOL-4-SULFONYL AMIDE
    • Phosphine,(4-methylphenyl)diphenyl-
    • 2-amino-5-sulfamoyl-1-phenol
    • 2-AMINOPHENOL-5-SULFAMIDE
    • 3-Hydroxysulfanilamide
    • 4-amino-3-hydroxy-benzenesulfonic acid amide
    • 4-Amino-3-hydroxybenzenesulphonamide
    • 4-Amino-3-hydroxy-benzolsulfonsaeure-amid
    • 4-HYDROXY-3-AMINOBENZENE SULFONAMIDE
    • 2-Aminophenol-5-sulfonamide
    • 4-AMINO-3-HYDROXYBENZENE-1-SULFONAMIDE
    • SCHEMBL6681487
    • GS1118
    • D87805
    • MFCD00466318
    • 4-Amino-3-hydroxy-benzenesulfonamide
    • AC-11895
    • 2-Aminophenol-5-sulfamide 4-HYDROXY-3-AMINOBENZENE SULFONAMIDE
    • BB 0256358
    • NS00029940
    • YIGBNEDFDIDTJU-UHFFFAOYSA-N
    • 4-Amino-3-hydroxybenzenesulfonamide (may contain up to 20% inorganics)
    • BENZENESULFONAMIDE, 4-AMINO-3-HYDROXY-
    • AKOS005133910
    • 3588-76-9
    • VS-02094
    • MB01259
    • EINECS 222-729-5
    • DTXSID90189439
    • CS-0213025
    • 3-Hydroxysulfanilamid
    • EN300-272564
    • ALBB-026891
    • STL119740
    • BBL009512
    • MDL: MFCD00466318
    • Inchi: 1S/C6H8N2O3S/c7-5-2-1-4(3-6(5)9)12(8,10)11/h1-3,9H,7H2,(H2,8,10,11)
    • InChI Key: YIGBNEDFDIDTJU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)O)N)(N)(=O)=O

Computed Properties

  • Exact Mass: 188.02600
  • Monoisotopic Mass: 188.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115A^2
  • XLogP3: -0.5

Experimental Properties

  • Color/Form: 白色 或淡棕色结晶粉末
  • Density: 1.580
  • Melting Point: ≥150ºC
  • Boiling Point: 451.5ºC at 760 mmHg
  • Flash Point: 226.9ºC
  • Refractive Index: 1.667
  • PSA: 114.79000
  • LogP: 1.98410

4-Amino-3-hydroxybenzenesulfonamide (may contain up to 20% inorganics) Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Amino-3-hydroxybenzenesulfonamide (may contain up to 20% inorganics) Pricemore >>

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4-Amino-3-hydroxybenzenesulfonamide (may contain up to 20% inorganics) Related Literature

  • 1. 355. The synthesis of 2-amino-3- and -5-hydroxybenzene-sulphonamides
    D. V. Parke,R. T. Williams J. Chem. Soc. 1950 1757
  • 2. 173. The complex-formation and rearrangement of p-hydroxylaminobenzenesulphonamide
    H. Burton,N. Walker J. Chem. Soc. 1943 656
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